Cas no 2248266-51-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate is a specialized chemical compound featuring a unique molecular structure combining isoindole, pyrazole, and morpholine moieties. This structure imparts distinct reactivity and functional properties, making it valuable in pharmaceutical and agrochemical research. The presence of the morpholine group enhances solubility and bioavailability, while the pyrazole and isoindole components contribute to its potential as a versatile intermediate in heterocyclic synthesis. Its stability under various conditions and compatibility with further functionalization make it suitable for applications in drug discovery and development. The compound's precise synthesis and high purity ensure reliability in experimental and industrial settings.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate structure
2248266-51-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
CAS No:2248266-51-3
MF:C18H18N4O5
MW:370.359323978424
CID:6221293
PubChem ID:165726966
Update Time:2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
    • 2248266-51-3
    • EN300-6520850
    • Inchi: 1S/C18H18N4O5/c1-20-11-12(10-19-20)15(21-6-8-26-9-7-21)18(25)27-22-16(23)13-4-2-3-5-14(13)17(22)24/h2-5,10-11,15H,6-9H2,1H3
    • InChI Key: OVXOFPBRDHMNIJ-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=NN(C)C=1

Computed Properties

  • Exact Mass: 370.12771969g/mol
  • Monoisotopic Mass: 370.12771969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 94Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6520850-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
0.05g
$900.0 2023-05-31
Enamine
EN300-6520850-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
0.1g
$943.0 2023-05-31
Enamine
EN300-6520850-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
0.25g
$985.0 2023-05-31
Enamine
EN300-6520850-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
0.5g
$1027.0 2023-05-31
Enamine
EN300-6520850-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
1g
$1070.0 2023-05-31
Enamine
EN300-6520850-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
2.5g
$2100.0 2023-05-31
Enamine
EN300-6520850-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
5g
$3105.0 2023-05-31
Enamine
EN300-6520850-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate
2248266-51-3
10g
$4606.0 2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate (CAS No. 2248266-51-3): An Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate (CAS No. 2248266-51-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and features a unique structural combination of a pyrazole and morpholine moiety, which contributes to its diverse biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate is characterized by a central isoindoline core with two key functional groups: a pyrazole ring and a morpholine ring. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The pyrazole ring is known for its anti-inflammatory and analgesic properties, while the morpholine ring enhances solubility and bioavailability.

Recent studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-yl)-2-(morpholin-4-yl)acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.

In addition to its neuroprotective properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-4-y l)-2-(morpholin -4 - yl ) acetate has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of specific kinases and transcription factors that are crucial for cancer cell proliferation and survival.

The pharmacokinetic properties of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) - 2 - ( morpholin - 4 - yl ) acetate have also been studied extensively. It has been found to exhibit favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic efficacy and reduce potential side effects.

The safety profile of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) - 2 -(morpholin−4−yl)acetate is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety studies are necessary to ensure its safe use in humans.

In conclusion, 1 , 3 − dioxo − 2 , 3 − dihydro − 1 H − isoindol − 2 − yl 2 − ( 1 − methyl − 1 H − pyrazol − 4 − yl ) − 2 − ( morpholin − 4 − yl ) acetate (CAS No. 2248266−51−3) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for improving patient outcomes in various medical conditions.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd